3-[(4-ethylphenyl)amino]-1,3-bis(4-methoxyphenyl)-1-propanone

• IUPAC Name: 3-(4-ethylanilino)-1,3-bis(4-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C25H27NO3/c1-4-18-5-11-21(12-6-18)26-24(19-7-13-22(28-2)14-8-19)17-25(27)20-9-15-23(29-3)16-10-20/h5-16,24,26H,4,17H2,1-3H3
• InChI Key: FLJZLNKBAHGBNX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(CC(=O)C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC
• Molecular Formula: C25H27NO3
• Molecular Weight: 389.5 g/mol

Description

3-[(4-ethylphenyl)amino]-1,3-bis(4-methoxyphenyl)-1-propanone, also known as Methoxphenidine (MXP), is a chemical compound that belongs to the arylcyclohexylamine class of dissociative anesthetics. It was first synthesized in 1989 by a team of researchers at the University of Bristol, UK. Since then, MXP has gained popularity among researchers due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

MXP acts as a non-competitive antagonist of the NMDA receptor, which leads to a decrease in the activity of glutamate, a neurotransmitter involved in excitatory signaling. This results in a dissociative state characterized by altered perception, sensory deprivation, and loss of motor coordination. MXP also affects other neurotransmitter systems such as dopamine and serotonin, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
MXP has been shown to induce a range of biochemical and physiological effects in animal models. It has been found to increase brain-derived neurotrophic factor (BDNF) levels, which is involved in the growth and survival of neurons. MXP has also been shown to decrease oxidative stress and inflammation, which are implicated in various neurological disorders.

Advantages and Limitations for Lab Experiments

MXP has several advantages for use in laboratory experiments. It has a high potency and selectivity for the NMDA receptor, which allows for precise manipulation of this system. MXP also has a relatively long half-life, which makes it suitable for chronic dosing studies. However, MXP has several limitations, including its potential for abuse and toxicity at high doses.

Future Directions

There are several future directions for research on MXP. One area of interest is the development of novel analogs with improved therapeutic potential and reduced toxicity. Another area of interest is the investigation of the long-term effects of MXP on brain function and behavior. Additionally, the potential use of MXP in combination with other drugs for the treatment of neurological and psychiatric disorders warrants further investigation.

Synthesis Methods

The synthesis of MXP involves the reaction between 4-methoxybenzaldehyde, 4-ethylphenylamine, and acetone in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization to obtain pure MXP. This synthesis method has been optimized over the years to improve yield and purity.

Scientific Research Applications

MXP has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been found to have a high affinity for the NMDA receptor, which is involved in the regulation of learning, memory, and pain perception. MXP has also been shown to have antidepressant and anxiolytic effects in animal models.